3-{[(4-chloroanilino)carbonyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide

• Molecular Formula: C19H20ClN3O3
• Molecular Weight: 373.8 g/mol
• IUPAC Name: 3-[(4-chlorophenyl)carbamoylamino]-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C19H20ClN3O3/c20-14-6-8-15(9-7-14)22-19(25)23-16-4-1-3-13(11-16)18(24)21-12-17-5-2-10-26-17/h1,3-4,6-9,11,17H,2,5,10,12H2,(H,21,24)(H2,22,23,25)
• InChI Key: UPWVDDWGOBOOBJ-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNC(=O)C2=CC(=CC=C2)NC(=O)NC3=CC=C(C=C3)Cl

Description

3-{[(4-chloroanilino)carbonyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide, commonly known as CHIR-99021, is a small molecule inhibitor of glycogen synthase kinase 3 (GSK-3). GSK-3 is a serine/threonine kinase that is involved in a wide range of cellular processes, including cell differentiation, proliferation, and apoptosis. CHIR-99021 has gained significant attention in scientific research due to its potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative disorders.

Mechanism of Action

CHIR-99021 inhibits 3-{[(4-chloroanilino)carbonyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide activity by binding to the ATP-binding site of the enzyme, preventing its phosphorylation of downstream targets. This leads to the activation of the Wnt signaling pathway, which plays a critical role in cell proliferation, differentiation, and survival. The Wnt signaling pathway is involved in various biological processes, including embryonic development, tissue homeostasis, and regeneration.
Biochemical and Physiological Effects:
CHIR-99021 has been shown to have various biochemical and physiological effects in different cell types. It has been found to promote the proliferation and differentiation of stem cells, enhance insulin secretion in pancreatic beta cells, and improve glucose uptake in skeletal muscle cells. It has also been shown to have anti-inflammatory effects in various cell types, including macrophages and endothelial cells.

Advantages and Limitations for Lab Experiments

CHIR-99021 has several advantages for use in laboratory experiments. It is a small molecule inhibitor that can be easily synthesized and has high potency and selectivity for 3-{[(4-chloroanilino)carbonyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide. It has also been shown to have low toxicity in various cell types. However, CHIR-99021 has some limitations for use in laboratory experiments. It is a relatively expensive compound, and its stability in solution is limited, requiring careful storage and handling.

Future Directions

CHIR-99021 has significant potential for therapeutic applications in various diseases. Future research directions include investigating its efficacy in animal models of disease, optimizing its pharmacokinetic properties, and exploring its potential for combination therapy with other drugs. Additionally, further studies are needed to elucidate the molecular mechanisms underlying its effects on stem cell proliferation and differentiation.

Synthesis Methods

CHIR-99021 can be synthesized using various methods, including the reaction of 2-amino-5-chlorobenzamide with tetrahydro-2-furancarboxylic acid, followed by the reaction with 4-chlorophenyl isocyanate and subsequent deprotection of the tetrahydrofuran ring. The synthesis of CHIR-99021 is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

CHIR-99021 has been extensively studied for its therapeutic potential in various diseases. It has been found to inhibit 3-{[(4-chloroanilino)carbonyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide activity, leading to the activation of the Wnt signaling pathway, which plays a critical role in cell proliferation, differentiation, and survival. CHIR-99021 has been shown to promote the proliferation of stem cells and enhance their differentiation into various cell types, including neurons, cardiomyocytes, and hepatocytes. It has also been found to have anti-tumor effects in various cancer cell lines, including colon, breast, and lung cancer.